Mal-PEG3-NHS ester
Overview
Description
Mal-PEG3-NHS ester is a noncleavable ADC linker containing a Maleimide group . It is used for making antibody-drug conjugates . The Maleimide group selectively reacts with the thiol group on a cysteine residue in a protein, forming a stable thioether bond .
Synthesis Analysis
The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol .Molecular Structure Analysis
The molecular formula of Mal-PEG3-NHS ester is C17H22N2O9 . It has a molecular weight of 398.36 .Chemical Reactions Analysis
The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond .Physical And Chemical Properties Analysis
Mal-PEG3-NHS ester is a liquid that is colorless to light yellow . It has a high solubility in DMSO: 100 mg/mL (251.03 mM) .Scientific Research Applications
Protein Labeling
Mal-PEG3-NHS ester can be used to label the primary amines (-NH2) of proteins . The NHS ester group in the compound reacts with the primary amines present in proteins, allowing for the attachment of the PEG linker .
Oligonucleotide Modification
Amine-modified oligonucleotides can also be labeled using Mal-PEG3-NHS ester . This is particularly useful in the field of genetic research and drug development .
Increasing Solubility of Biomolecules
The hydrophilic PEG spacer in Mal-PEG3-NHS ester increases solubility in aqueous media . This property can be utilized to enhance the solubility of various biomolecules, thereby facilitating their study and application in different research fields .
Formation of Stable Thioether Linkages
The maleimide group in Mal-PEG3-NHS ester reacts with a thiol group to form a covalent bond . This enables the connection of a biomolecule with a thiol, forming a stable thioether linkage .
Antibody-Drug Conjugation
Mal-PEG3-NHS ester is used for making antibody-drug conjugates . The compound acts as a linker, connecting the antibody to the drug molecule .
Surface Modification
Mal-PEG3-NHS ester can be used for surface modification . The PEGylation process, which involves the attachment of PEG-containing derivatives to surfaces, can be facilitated by this compound .
Increasing Bioavailability of Drugs
The PEGylation process can also increase the bioavailability of drugs . By attaching PEG-containing derivatives like Mal-PEG3-NHS ester to drug molecules, their water solubility and stability can be enhanced, leading to improved bioavailability .
Reducing Immunogenicity
The attachment of PEG-containing derivatives to proteins and other biomolecules can decrease aggregation and increase solubility, thereby reducing their immunogenicity . This property is particularly useful in the development of therapeutic proteins and vaccines .
Mechanism of Action
Safety and Hazards
Future Directions
Mal-PEG3-NHS ester has been extensively used in the development of protein conjugates . By conjugating Mal-PEG3-NHS ester to a targeting molecule, such as an antibody or a peptide, it can be used to selectively deliver drugs to specific cells or tissues, improving the therapeutic index and reducing off-target effects .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O9/c20-13-1-2-14(21)18(13)6-8-26-10-12-27-11-9-25-7-5-17(24)28-19-15(22)3-4-16(19)23/h1-2H,3-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXXEVQHRSMNOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCN2C(=O)C=CC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Mal-PEG3-NHS ester | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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